Cas no 1322292-80-7 ((2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine)

• Product Name: (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• CAS No: 1322292-80-7
• MF: C₂₅H₂₃NO₄S
• MW: 433.519425630569
• CID: 5961081
• PubChem ID: 2134855
• Update Time: 2025-06-27

(2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• Benzenamine, N-[8-methoxy-3-[(4-methylphenyl)sulfonyl]-2H-1-benzopyran-2-ylidene]-2,3-dimethyl-, [N(Z)]-
• 1322292-80-7
• F1601-0540
• N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• (Z)-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)-2,3-dimethylaniline
• AKOS001829020

• Inchi： 1S/C25H23NO4S/c1-16-11-13-20(14-12-16)31(27,28)23-15-19-8-6-10-22(29-4)24(19)30-25(23)26-21-9-5-7-17(2)18(21)3/h5-15H,1-4H3/b26-25-
• InChI Key： KUPXRPIAKVILQM-QPLCGJKRSA-N
• SMILES： S(C1C=CC(=CC=1)C)(C1=CC2=CC=CC(=C2O/C/1=N\C1C=CC=C(C=1C)C)OC)(=O)=O

Computed Properties

• Exact Mass: 433.13477939g/mol
• Monoisotopic Mass: 433.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 652.9±65.0 °C(Predicted)
• pka: 1.50±0.40(Predicted)

Additional information on (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

Comprehensive Overview of (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS No. 1322292-80-7)

(2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine, with the CAS number 1322292-80-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxy and tosyl groups, contribute to its stability and bioactivity, making it a promising candidate for various pharmaceutical developments.

The molecular structure of (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine consists of a chromene core with substituents that enhance its pharmacological properties. The 8-methoxy group provides electron-donating effects, while the 4-methylbenzenesulfonyl group introduces a sulfonyl moiety that can interact with biological targets. These structural elements collectively influence the compound's solubility, stability, and binding affinity to specific receptors.

Recent studies have explored the potential therapeutic applications of (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine is in cancer therapy. Preclinical studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

In addition to its anti-inflammatory and anticancer properties, (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine has also been investigated for its neuroprotective effects. Research suggests that this compound can protect neurons from oxidative stress and neurodegenerative processes. This property makes it a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that this compound has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

The safety profile of (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine is another critical aspect of its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, comprehensive clinical trials are required to fully assess its safety in humans.

In conclusion, (2Z)-N-(2,3-dimethylphenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS No. 1322292-80-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies aim to optimize its pharmacological profile and evaluate its efficacy in clinical settings.